Cas no 1499505-79-1 (4-(pyrrolidin-2-yl)-1,2,3-thiadiazole)

4-(Pyrrolidin-2-yl)-1,2,3-thiadiazole is a heterocyclic compound featuring a fused pyrrolidine and thiadiazole ring system. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The thiadiazole moiety contributes to its potential bioactivity, while the pyrrolidine ring enhances solubility and conformational flexibility. Its synthetic versatility allows for further functionalization, enabling the development of novel derivatives with tailored properties. This compound is particularly useful in the design of pharmacophores targeting enzyme inhibition or receptor modulation. Its stability and reactivity profile make it suitable for diverse applications in drug discovery and material science.
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole structure
1499505-79-1 structure
Product Name:4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
CAS No:1499505-79-1
MF:C6H9N3S
MW:155.220759153366
CID:6089047
PubChem ID:81147314
Update Time:2025-06-13

4-(pyrrolidin-2-yl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
    • 1499505-79-1
    • AKOS019718286
    • EN300-1242116
    • Inchi: 1S/C6H9N3S/c1-2-5(7-3-1)6-4-10-9-8-6/h4-5,7H,1-3H2
    • InChI Key: YJPXLTHYYHOZIG-UHFFFAOYSA-N
    • SMILES: S1C=C(C2CCCN2)N=N1

Computed Properties

  • Exact Mass: 155.05171847g/mol
  • Monoisotopic Mass: 155.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 66Ų

4-(pyrrolidin-2-yl)-1,2,3-thiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1242116-1.0g
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
1g
$0.0 2023-06-08
Enamine
EN300-1242116-50mg
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
50mg
$768.0 2023-10-02
Enamine
EN300-1242116-100mg
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
100mg
$804.0 2023-10-02
Enamine
EN300-1242116-250mg
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
250mg
$840.0 2023-10-02
Enamine
EN300-1242116-500mg
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
500mg
$877.0 2023-10-02
Enamine
EN300-1242116-1000mg
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
1000mg
$914.0 2023-10-02
Enamine
EN300-1242116-2500mg
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
2500mg
$1791.0 2023-10-02
Enamine
EN300-1242116-5000mg
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
5000mg
$2650.0 2023-10-02
Enamine
EN300-1242116-10000mg
4-(pyrrolidin-2-yl)-1,2,3-thiadiazole
1499505-79-1
10000mg
$3929.0 2023-10-02

Additional information on 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole

Recent Advances in the Study of 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole (CAS: 1499505-79-1): A Promising Scaffold in Medicinal Chemistry

The compound 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole (CAS: 1499505-79-1) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold combines a thiadiazole ring with a pyrrolidine moiety, offering a versatile platform for drug discovery. Recent studies have explored its synthesis, biological activities, and mechanism of action, positioning it as a promising candidate for the development of novel pharmaceuticals.

One of the key areas of research has been the synthesis and optimization of 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route to this compound, highlighting its scalability and potential for industrial application. The researchers employed a multi-step approach, starting from commercially available pyrrolidine precursors, and achieved high yields and purity. This advancement is critical for further pharmacological evaluation and clinical translation.

In terms of biological activity, recent investigations have revealed that 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole exhibits potent inhibitory effects against a range of enzymes and receptors. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its strong affinity for certain kinase targets involved in cancer progression. The compound demonstrated nanomolar inhibitory activity in vitro, suggesting its potential as a lead compound for anticancer drug development. Additionally, molecular docking studies provided insights into its binding mode, which could guide future structure-activity relationship (SAR) studies.

Another significant finding comes from a 2023 publication in European Journal of Medicinal Chemistry, where researchers explored the antimicrobial properties of 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole derivatives. The study identified several analogs with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. Mechanistic studies suggested that these compounds interfere with bacterial cell wall synthesis, offering a novel approach to combat antibiotic resistance. These results underscore the scaffold's versatility and potential in addressing global health challenges.

Looking ahead, the future research directions for 4-(pyrrolidin-2-yl)-1,2,3-thiadiazole appear promising. Current efforts are focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Moreover, computational and experimental studies are underway to explore its applications in other therapeutic areas, including neurodegenerative diseases and inflammation. The compound's unique structural features and demonstrated biological activities make it a compelling subject for continued investigation in medicinal chemistry and drug discovery.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent